N'-(4-methyl-2-quinolinyl)-2-furohydrazide

• IUPAC Name: N'-(4-methylquinolin-2-yl)furan-2-carbohydrazide
• InChI: InChI=1S/C15H13N3O2/c1-10-9-14(16-12-6-3-2-5-11(10)12)17-18-15(19)13-7-4-8-20-13/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key: UETZDYCMGLIYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)NNC(=O)C3=CC=CO3
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

N'-(4-methyl-2-quinolinyl)-2-furohydrazide, also known as MQFH, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a furohydrazide derivative of 4-methylquinoline, and its unique chemical structure has made it a popular choice for a variety of research applications.

Mechanism of Action

The mechanism of action of N'-(4-methyl-2-quinolinyl)-2-furohydrazide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a variety of physiological effects, including the suppression of inflammation and the inhibition of tumor growth.
Biochemical and Physiological Effects
N'-(4-methyl-2-quinolinyl)-2-furohydrazide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of cancer cells, including breast, lung, and colon cancer cells. It has also been shown to have antimicrobial properties, making it a potential candidate for the treatment of bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-(4-methyl-2-quinolinyl)-2-furohydrazide in lab experiments is its unique chemical structure, which allows it to interact with a variety of enzymes and proteins in the body. However, one limitation of using N'-(4-methyl-2-quinolinyl)-2-furohydrazide is its potential toxicity, which can limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research involving N'-(4-methyl-2-quinolinyl)-2-furohydrazide. Some possible areas of focus include:
1. Further studies of the mechanism of action of N'-(4-methyl-2-quinolinyl)-2-furohydrazide, in order to better understand how it interacts with enzymes and proteins in the body.
2. Development of new drugs and therapies based on the chemical structure of N'-(4-methyl-2-quinolinyl)-2-furohydrazide, in order to take advantage of its unique properties.
3. Studies of the potential toxicity of N'-(4-methyl-2-quinolinyl)-2-furohydrazide, in order to determine the safe dosage levels for use in humans.
4. Exploration of the potential applications of N'-(4-methyl-2-quinolinyl)-2-furohydrazide in the treatment of bacterial and fungal infections, as well as other diseases and conditions.
In conclusion, N'-(4-methyl-2-quinolinyl)-2-furohydrazide is a promising chemical compound that has been extensively studied for its potential applications in scientific research. Its unique chemical structure and variety of physiological effects make it a promising candidate for the development of new drugs and therapies. With further research, N'-(4-methyl-2-quinolinyl)-2-furohydrazide may prove to be an important tool in the fight against a variety of diseases and conditions.

Synthesis Methods

The synthesis of N'-(4-methyl-2-quinolinyl)-2-furohydrazide involves the reaction of 4-methyl-2-quinolinecarboxylic acid with hydrazine hydrate and furfural in the presence of a catalyst. This reaction results in the formation of N'-(4-methyl-2-quinolinyl)-2-furohydrazide as a yellow crystalline solid.

Scientific Research Applications

N'-(4-methyl-2-quinolinyl)-2-furohydrazide has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial, antitumor, and anti-inflammatory properties, making it a promising candidate for the development of new drugs and therapies.